Cas no 139717-71-8 (5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole)

5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole is a specialized organic compound with unique structural properties. It features a methoxy group and a benzenesulfonyl substituent, which contribute to its distinctive chemical behavior. This compound is valued for its potential in various applications, including pharmaceutical research and materials science. Its structural characteristics offer significant advantages in chemical synthesis and analytical studies, making it a valuable tool for scientists seeking to explore novel chemical reactions and compound interactions.
5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole structure
139717-71-8 structure
Product Name:5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole
CAS No:139717-71-8
MF:C16H15NO3S
MW:301.360203027725
MDL:MFCD22691094
CID:1289992
PubChem ID:11771067
Update Time:2025-06-20

5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-methoxy-1-[(4-methylphenyl)sulfonyl]-
    • 5-methoxy-1-(4-methylphenyl)sulfonylindole
    • 5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-Indole
    • 5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole
    • SWJXHHMYYCPWLX-UHFFFAOYSA-N
    • 5-methoxy-1-(toluene-4-sulfonyl)-1H-indole
    • 5-METHOXY-1-(4-METHYLBENZENESULFONYL)INDOLE
    • AKOS016366422
    • 139717-71-8
    • SCHEMBL946548
    • DTXSID60472249
    • EN300-749226
    • 5-Methoxy-1-tosyl-1H-indole
    • G33666
    • MFCD22691094
    • DA-37227
    • MDL: MFCD22691094
    • Inchi: 1S/C16H15NO3S/c1-12-3-6-15(7-4-12)21(18,19)17-10-9-13-11-14(20-2)5-8-16(13)17/h3-11H,1-2H3
    • InChI Key: SWJXHHMYYCPWLX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=CC2C=C(C=CC1=2)OC)(=O)=O

Computed Properties

  • Exact Mass: 301.07735
  • Monoisotopic Mass: 301.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 48.3

5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole
139717-71-8 97%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole
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M335715-10mg
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$ 50.00 2022-06-03
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X87275-1g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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